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For Researchers, Scientists, and Drug Development Professionals

This guide provides a structured approach to conducting and presenting a comprehensive

literature review, drawing upon the methodological principles articulated by Dr. John Biggam.

While Dr. Biggam's work primarily addresses the broader academic community, his systematic

approach to research and writing offers a valuable framework for scientific and technical

discourse. This document adapts his principles to the specific needs of researchers, scientists,

and drug development professionals, focusing on clarity, structure, and the effective

presentation of complex information.

Dr. John Biggam is a respected academic who has authored several guides on research and

dissertation writing.[1][2][3][4][5][6] His publications, including "Succeeding with Your Master's

Dissertation," provide a step-by-step methodology for structuring and executing research

projects.[1][2][3][4] This guide will translate his core tenets into a practical workflow for scientific

literature reviews.
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Core Principles of a Biggam-Inspired Literature
Review
A robust scientific literature review, following Biggam's philosophy, should be more than a

mere summary of existing work. It should be a critical, analytical, and synthesized account of

the current state of knowledge, identifying gaps, controversies, and opportunities for future

research.

Logical Flow and Structure
The overall structure of the literature review should follow a logical progression, guiding the

reader from a broad overview to a specific research question or hypothesis.

Broad Introduction to the Field

Historical Context and Key Discoveries

Establishes Foundation

Current State of Knowledge & Key Themes

Leads to Present Understanding

Identification of Gaps and Unanswered Questions

Reveals Areas for Investigation

Formulation of Specific Research Aims/Hypothesis

Justifies the Research
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Caption: Logical progression of a literature review.

Data Presentation: Synthesis and Comparison
In scientific research, the clear presentation of quantitative data is paramount. Following a

structured approach, all relevant numerical data from the reviewed literature should be

extracted and organized into tables for straightforward comparison and analysis.

Table 1: Example Summary of Preclinical Efficacy Data

Compound Target
In Vitro
IC50 (nM)

In Vivo
Model

Tumor
Growth
Inhibition
(%)

Reference

Compound A Kinase X 15
Xenograft

(PDX-1)
65 [Author, Year]

Compound B Kinase X 25
Xenograft

(PDX-1)
58 [Author, Year]

Compound C Kinase Y 8
Orthotopic

(Syngeneic)
72 [Author, Year]

Compound D Kinase Y 12
Orthotopic

(Syngeneic)
68 [Author, Year]

Experimental Protocols: Methodological
Transparency
A critical component of a scientific literature review is the detailed exposition of key

experimental methodologies. This allows for a thorough assessment of the validity and

reproducibility of the cited research.

Example: Detailed Methodology for a Kinase Inhibition
Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound

against a specific kinase.

Materials:

Recombinant Kinase Enzyme

Kinase-specific Peptide Substrate

ATP (Adenosine Triphosphate)

Test Compound (serially diluted)

Assay Buffer (e.g., Tris-HCl, MgCl2, DTT)

Detection Reagent (e.g., ADP-Glo™ Kinase Assay)

384-well microplate

Procedure Workflow:
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Prepare Serial Dilutions of Test Compound

Add Kinase, Substrate, and Compound to Microplate

Initiate Reaction with ATP

Incubate at Room Temperature

Stop Reaction and Add Detection Reagent

Measure Luminescence

Calculate IC50 Value

Click to download full resolution via product page

Caption: Workflow for a typical kinase inhibition assay.

Signaling Pathways: Visualizing Biological
Processes
For clarity and immediate comprehension, complex biological processes such as signaling

pathways should be visualized.
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Example: A Simplified MAPK/ERK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade involved

in cell proliferation, differentiation, and survival.
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Caption: A simplified representation of the MAPK/ERK signaling pathway.

By adopting a structured and methodical approach inspired by the principles of John Biggam,

researchers can produce literature reviews that are not only comprehensive and informative but

also serve as a strong foundation for future scientific inquiry. The emphasis on clear data

presentation, detailed methodologies, and visual aids enhances the accessibility and impact of

the scientific narrative.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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